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Compound of Interest

Compound Name: Celecoxib-d4

Cat. No.: B1140425

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of commercially available Celecoxib-d4 reference standards.
Celecoxib-d4, a deuterated analog of the nonsteroidal anti-inflammatory drug (NSAID)
Celecoxib, is an essential tool in bioanalytical studies, particularly in pharmacokinetic and
metabolic research utilizing mass spectrometry. This document outlines the key suppliers, their
product specifications, a detailed experimental protocol for its use as an internal standard, and
visual representations of the underlying scientific principles.

Commercial Suppliers of Celecoxib-d4

The selection of a high-quality, well-characterized reference standard is critical for the accuracy
and reproducibility of experimental results. Several reputable suppliers offer Celecoxib-d4. The
following table summarizes the available quantitative data for their products to facilitate a
comparative assessment.
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) Isotopic ]
. Product CAS Chemical . . Available
Supplier ) Purity/Enric o
Number Number Purity Quantities
hment
LGC TRC- N
544686-20-6 >95% (HPLC) Not specified 1 mg, 10 mg
Standards C251002
MedchemExp N N
HY-118139S 544686-20-6 Not specified Not specified 1mg
ress
>99%
18248
Cayman ] deuterated 1 mg, 5 mg,
] (Celecoxib- 544686-21-7 >98%
Chemical a7) forms (d1- 10 mg
d7); <1% do
Santa Cruz Sc-217894
Biotechnolog (Celecoxib- 544686-21-7 Not specified Not specified 1 mg, 5mg
y d7)
Toronto
Research N N N
) C251002 544686-20-6 Not specified Not specified Not specified
Chemicals
(TRC)
_ i N 1 mg, 5 mg,
Alsachim 6219 544686-20-6 Not specified Not specified
10 mg
Benchchem B1214612 544686-20-6 Not specified Not specified Not specified

Note: Data is subject to change. Researchers should always consult the supplier's website and
Certificate of Analysis for the most current and lot-specific information. While Celecoxib-d7 is
listed, it is a suitable alternative for many applications requiring a deuterated internal standard
for Celecoxib analysis.

The Principle of Isotope Dilution Mass Spectrometry

The use of a deuterated internal standard like Celecoxib-d4 is fundamental to the analytical

technique of isotope dilution mass spectrometry (IDMS). This method provides high accuracy
and precision in quantitative analysis. A known amount of the isotopically labeled standard is
added to the sample at the beginning of the analytical process. This standard is chemically
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identical to the analyte of interest but has a different mass due to the presence of deuterium
atoms. By measuring the ratio of the analyte to the internal standard in the mass spectrometer,
any sample loss during preparation and analysis can be accurately compensated for, leading to

a more reliable quantification.
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Principle of Isotope Dilution Mass Spectrometry
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Caption: Workflow illustrating the principle of isotope dilution mass spectrometry.
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Experimental Protocol: Quantification of Celecoxib
in Human Plasma using LC-MS/MS with Celecoxib-
d4 as an Internal Standard

This section provides a detailed methodology for the determination of Celecoxib in human
plasma. This protocol is a composite based on established methods and should be validated in
the user's laboratory.

1. Materials and Reagents

e Celecoxib reference standard

e Celecoxib-d4 internal standard (1S)

o HPLC-grade methanol, acetonitrile, and water

e Formic acid

e Human plasma (with appropriate anticoagulant)

e Solid Phase Extraction (SPE) cartridges or protein precipitation reagents
2. Preparation of Stock and Working Solutions

o Celecoxib Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Celecoxib in 10
mL of methanol.

o Celecoxib-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of Celecoxib-
d4 in 1 mL of methanol.

e Working Solutions: Prepare serial dilutions of the Celecoxib stock solution with
methanol:water (1:1, v/v) to create calibration standards. Prepare a working solution of
Celecoxib-d4 by diluting the stock solution with the same solvent.

3. Sample Preparation
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Spiking: To 100 pL of human plasma, add a known amount of the Celecoxib-d4 working
solution. For calibration curve samples, add the appropriate Celecoxib working solution.

Protein Precipitation (alternative to SPE): Add 300 pL of acetonitrile to the plasma sample.
Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

Solid Phase Extraction (SPE): Condition an appropriate SPE cartridge. Load the plasma
sample. Wash the cartridge to remove interferences. Elute the analyte and internal standard
with an appropriate solvent.

Evaporation and Reconstitution: Evaporate the supernatant or eluate to dryness under a
gentle stream of nitrogen. Reconstitute the residue in the mobile phase.

. LC-MS/MS Conditions

Liquid Chromatography (LC):

o Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 pm) is commonly used.

o Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile
phase B (e.g., 0.1% formic acid in acetonitrile).

o Flow Rate: 0.3 - 0.5 mL/min.

o Injection Volume: 5 - 10 pL.

Mass Spectrometry (MS/MS):

o lonization: Electrospray ionization (ESI) in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM).

o MRM Transitions (example):

» Celecoxib: Q1 (m/z) -> Q3 (m/z)

» Celecoxib-d4: Q1 (m/z) -> Q3 (m/z) (Note: The exact m/z values should be optimized in
the user's laboratory).
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5. Data Analysis

e Construct a calibration curve by plotting the peak area ratio of Celecoxib to Celecoxib-d4
against the concentration of the calibration standards.

» Determine the concentration of Celecoxib in the unknown samples by interpolating their peak

area ratios from the calibration curve.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1140425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Bioanalysis using a Deuterated Internal Standard
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Caption: A generalized experimental workflow for quantitative bioanalysis.
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This technical guide serves as a starting point for researchers utilizing Celecoxib-d4.
Adherence to good laboratory practices and thorough method validation are paramount for
generating high-quality, reliable data.

 To cite this document: BenchChem. [A Technical Guide to Celecoxib-d4 Reference
Standards for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140425#commercial-suppliers-of-celecoxib-d4-
reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1140425?utm_src=pdf-body
https://www.benchchem.com/product/b1140425#commercial-suppliers-of-celecoxib-d4-reference-standard
https://www.benchchem.com/product/b1140425#commercial-suppliers-of-celecoxib-d4-reference-standard
https://www.benchchem.com/product/b1140425#commercial-suppliers-of-celecoxib-d4-reference-standard
https://www.benchchem.com/product/b1140425#commercial-suppliers-of-celecoxib-d4-reference-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1140425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

